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dimethylbutanamide
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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis and characterization
of 4-hydroxy-N,N-dimethylbutanamide. The primary synthetic route detailed is the aminolysis
of y-butyrolactone (GBL) with dimethylamine. This document includes detailed experimental
protocols, a summary of physicochemical properties, and predicted spectroscopic data. The
information is intended to serve as a foundational resource for researchers and professionals
involved in chemical synthesis and drug development.

Introduction

4-hydroxy-N,N-dimethylbutanamide is a chemical compound with potential applications in
various fields, including as an intermediate in the synthesis of pharmaceuticals and other
specialty chemicals. Its structure, featuring a hydroxyl group and a tertiary amide, makes it a
versatile building block. This guide outlines a common and effective method for its preparation
and provides key characterization parameters.

Synthesis of 4-hydroxy-N,N-dimethylbutanamide

The most direct and widely recognized method for the synthesis of 4-hydroxy-N,N-
dimethylbutanamide is the ring-opening reaction of y-butyrolactone (GBL) with
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dimethylamine. This reaction, a nucleophilic acyl substitution, results in the formation of the
desired amide.

Synthesis Workflow

The overall workflow for the synthesis and purification of 4-hydroxy-N,N-dimethylbutanamide
can be visualized as follows:

4-hydroxy-N,N-dimethylbutanamide

_——
y-Butyrolactone Reaction Vessel
Dimethylamine (40% in H20) (Sealed)

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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